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Compound of Interest

Compound Name: 2,5-Di-tert-butylphenol

Cat. No.: B187667

An In-depth Technical Guide to the GHS Classification of 2,5-Di-tert-butylphenol

This guide provides a comprehensive overview of the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) for 2,5-Di-tert-butylphenol (CAS No: 5875-
45-6). It is intended for researchers, scientists, and professionals in drug development who
handle this chemical, to ensure its safe use and compliance with regulatory standards.

GHS Hazard Classification

2,5-Di-tert-butylphenol is classified with multiple health and environmental hazards under
GHS. The signal word associated with this chemical is "Warning".[1][2]

The following table summarizes the GHS classification, corresponding hazard statements, and
the required pictogram.
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Hazard
Hazard GHS
Hazard Class Category Statement .
Statement Pictogram
Code
) o Causes skin
Skin Irritation Category 2 H315 o
irritation.[1][2]
Causes serious )
o S Exclamation
Eye Irritation Category 2 H319 eye irritation.[1]
Mark
(2]
Specific Target May cause
Organ Toxicity — Category 3 H335 respiratory (GHSO07)
Single Exposure irritation.[1][2]
Hazardous to the May cause long
Aquatic ) lasting harmful
) Chronic 4 H413 . None
Environment, effects to aquatic
Long-Term life.[1][2]

Physicochemical Data

Precise experimental toxicological data for 2,5-Di-tert-butylphenol is not widely available in
public literature. The table below includes key physical and chemical properties.

Property Value Source
Molecular Formula C14H220 [1][2]
Molecular Weight 206.32 g/mol [1]

CAS Number 5875-45-6 [1112]
EC Number 227-543-8 [1]
Flash Point 130.6°C [1]

Hazard Identification and Classification Workflow
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The GHS classification process follows a logical workflow, starting from the identification of the
substance to the final assignment of hazard and precautionary statements. This process
ensures that all potential hazards are evaluated systematically.

Identification

Substance: 2,5-Di-tert-butylphenol
CAS: 5875-45-6

Hazard Evaluation
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GHS classification workflow for 2,5-Di-tert-butylphenol.

Experimental Protocols for GHS Classification

While the specific studies for 2,5-Di-tert-butylphenol are not publicly available, GHS
classifications are determined using standardized methodologies, primarily the OECD
Guidelines for the Testing of Chemicals.

 Skin Irritation (H315, Category 2): This classification is typically based on results from tests
like the OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion) or the in vitro OECD
Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method).[3]
[4][5] A Category 2 classification indicates that the substance produces reversible
inflammatory changes in the skin.[3][4] For in vitro tests, a reduction in cell viability below a
certain threshold (e.g., < 50%) after exposure leads to this classification.[3][5]

e Serious Eye Irritation (H319, Category 2): This determination generally follows OECD Test
Guideline 405 (Acute Eye Irritation/Corrosion).[6][7] This in vivo test involves applying the
substance to an animal's eye (typically a rabbit) and scoring lesions on the cornea, iris, and
conjunctiva over time.[6][7] A Category 2 classification is assigned if the substance produces
significant, but fully reversible, eye changes within 21 days of observation.[7] Validated in
vitro methods, such as OECD TG 496 using reconstructed human cornea-like epithelium, are
now also used to reduce animal testing.[3]

o Specific Target Organ Toxicity — Single Exposure (H335, Category 3): This classification for
respiratory irritation is based on evidence from human experience or animal studies
indicating transient irritant effects (e.g., redness, coughing, breathing difficulty) in the
respiratory tract. Relevant data may be obtained from acute inhalation toxicity studies such
as OECD Test Guideline 403.

e Hazardous to the Aquatic Environment (H413, Chronic Category 4): This classification is for
substances that may cause long-lasting harmful effects to aquatic life. It is applied when
there is some evidence of long-term hazard but the data is insufficient to classify into Chronic
Categories 1, 2, or 3. This can be due to factors like the substance's persistence, potential
for bioaccumulation, or other evidence of long-term aquatic toxicity, even if standard chronic
toxicity test data is incomplete. The OECD provides extensive guidance on testing difficult
substances in aquatic environments.[9][10]
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Precautionary Statements

To ensure safe handling, the following precautionary statements are mandated.

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1][2]

P264: Wash skin thoroughly after handling.[1][2]

P271: Use only outdoors or in a well-ventilated area.[1][2]

P273: Avoid release to the environment.[1][2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]
Response:
e P302+P352: IF ON SKIN: Wash with plenty of water.[1][2]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]
[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][2]

e P312: Call a POISON CENTER/doctor if you feel unwell.[2]

o P332+P313: If skin irritation occurs: Get medical advice/attention.[2]

o P337+P313: If eye irritation persists: Get medical advice/attention.[2]

o P362+P364. Take off contaminated clothing and wash it before reuse.[1][2]
Storage:

e P403+P233: Store in a well-ventilated place. Keep container tightly closed.[1][2]

o P405: Store locked up.[1][2]
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Disposal:

o P501: Dispose of contents/container to an approved waste disposal facility in accordance
with applicable regulations.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pictograms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187667#2-5-di-tert-butylphenol-ghs-classification-
and-pictograms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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